Cas no 10177-21-6 (4-Chloro-2-(chloromethyl)pyridine)

4-Chloro-2-(chloromethyl)pyridine is a versatile heterocyclic compound featuring both chloro and chloromethyl functional groups on a pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The reactive chloromethyl group enables further functionalization, facilitating the introduction of various substituents. Its pyridine core contributes to stability and compatibility with diverse reaction conditions. The compound is commonly employed in the preparation of active pharmaceutical ingredients (APIs) and specialty chemicals. Careful handling is required due to its reactivity, but its well-defined properties ensure consistent performance in synthetic pathways.
4-Chloro-2-(chloromethyl)pyridine structure
10177-21-6 structure
Product Name:4-Chloro-2-(chloromethyl)pyridine
CAS No:10177-21-6
MF:C6H5Cl2N
MW:162.016599416733
MDL:MFCD07774098
CID:891973
PubChem ID:13052901
Update Time:2025-10-28

4-Chloro-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(chloromethyl)pyridine
    • CHEMPACIFIC 38137
    • 4-CHLORO-2-CHLOROMETHYL-PYRIDINE
    • Pyridine, 4-chloro-2-(chloromethyl)-
    • DTXSID20516572
    • SY069717
    • SCHEMBL509733
    • LMYLEZYGXCVCEY-UHFFFAOYSA-N
    • 4-Chloro-2-chloromethylpyridine
    • AKOS006346445
    • 4-Chloro-2-(chloromethyl)pyridine; 2-Chloromethyl-4-chloro-pyridine; 4-Chloro-2-picolyl chloride
    • 4-chloropicolyl hydrochloride
    • BS-19118
    • 2-chloromethyl-4-chloropyridine
    • EN300-89521
    • 4- chloropicolinyl chloride
    • AB42295
    • MFCD07774098
    • 4-chloro-2-chloromethyl pyridine
    • 4-chloropicolinyl chloride
    • 10177-21-6
    • DA-39718
    • C13998
    • MDL： MFCD07774098
    • Inchi： 1S/C6H5Cl2N/c7-4-6-3-5(8)1-2-9-6/h1-3H,4H2
    • InChI Key： LMYLEZYGXCVCEY-UHFFFAOYSA-N
    • SMILES： ClCC1C=C(C=CN=1)Cl

Computed Properties

  • Exact Mass: 160.98000
  • Monoisotopic Mass: 160.9799046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.324
  • Boiling Point: 216.3°C at 760 mmHg
  • Flash Point: 105.1°C
  • Refractive Index: 1.55
  • PSA: 12.89000
  • LogP: 2.47380

4-Chloro-2-(chloromethyl)pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-(chloromethyl)pyridine Pricemore >>

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